Cas no 1934540-26-7 (4-Hydroxy-2,2,3-trimethylbutanal)

• Product Name: 4-Hydroxy-2,2,3-trimethylbutanal
• CAS No: 1934540-26-7
• MF: C₇H₁₄O₂
• MW: 130.184862613678
• CID: 5742851
• PubChem ID: 130681118
• Update Time: 2025-05-26

4-Hydroxy-2,2,3-trimethylbutanal Chemical and Physical Properties

Names and Identifiers

• EN300-1619731
• 4-Hydroxy-2,2,3-trimethylbutanal
• 1934540-26-7

• Inchi： 1S/C7H14O2/c1-6(4-8)7(2,3)5-9/h5-6,8H,4H2,1-3H3
• InChI Key： HJPGKETWHJNZHF-UHFFFAOYSA-N
• SMILES： OCC(C)C(C=O)(C)C

Computed Properties

• Exact Mass: 130.099379685g/mol
• Monoisotopic Mass: 130.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on 4-Hydroxy-2,2,3-trimethylbutanal

Introduction to 4-Hydroxy-2,2,3-trimethylbutanal (CAS No. 1934540-26-7)

4-Hydroxy-2,2,3-trimethylbutanal, identified by its Chemical Abstracts Service (CAS) number 1934540-26-7, is a significant compound in the realm of organic chemistry and pharmaceutical research. This aldehyde derivative exhibits a unique structural configuration that makes it a valuable intermediate in synthetic chemistry and a potential candidate for various biochemical applications. The presence of both a hydroxyl group and a branched aldehyde moiety imparts distinct reactivity, enabling its use in diverse chemical transformations.

The compound’s molecular structure, featuring a 4-hydroxy substituent on a 2,2,3-trimethylbutanal backbone, contributes to its versatility in synthetic pathways. Such structural features are often exploited in the development of fine chemicals and pharmaceutical intermediates. The trimethylbutyl side chain enhances the compound��s stability and solubility in certain organic solvents, making it practical for laboratory-scale reactions as well as industrial processes.

In recent years, advancements in biochemical research have highlighted the importance of aldehydes with hydroxyl functionalities in drug discovery. The hydroxyaldehyde scaffold found in 4-Hydroxy-2,2,3-trimethylbutanal is particularly interesting because it can serve as a precursor for more complex molecules. For instance, it can be oxidized to form carboxylic acids or reduced to alcohols, facilitating the synthesis of polyfunctional compounds.

One of the most compelling applications of 4-Hydroxy-2,2,3-trimethylbutanal is in the field of flavor and fragrance chemistry. The compound’s aroma profile is characterized by fruity and woody notes, which are highly sought after in perfumery and food flavoring industries. Its ability to undergo further functionalization allows for the creation of synthetic essences with tailored scent characteristics. This has led to increased interest from manufacturers seeking novel aroma compounds that can enhance consumer products.

Moreover, the pharmaceutical industry has begun exploring the potential of 4-Hydroxy-2,2,3-trimethylbutanal as a building block for therapeutic agents. Research indicates that hydroxyaldehydes can act as intermediates in the synthesis of bioactive molecules targeting various physiological pathways. For example, studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain enzymes involved in metabolic disorders. While clinical trials are still in nascent stages, preliminary data are promising enough to warrant further investigation.

The synthesis of 4-Hydroxy-2,2,3-trimethylbutanal typically involves multi-step organic reactions starting from readily available precursors such as isobutene or 2-methylbutanal. Catalytic hydrogenation and oxidation steps are commonly employed to introduce the desired functional groups while maintaining regioselectivity. Recent innovations in green chemistry have also focused on optimizing these synthetic routes to minimize waste and improve yields, aligning with global sustainability goals.

In academic research circles, 4-Hydroxy-2,2,3-trimethylbutanal has been utilized as a model compound to study reaction mechanisms and develop new catalytic systems. Its unique reactivity allows chemists to probe fundamental questions about electron transfer processes and stereoselectivity in organic transformations. Such studies not only advance theoretical knowledge but also contribute practical insights for industrial applications.

The compound’s physicochemical properties make it particularly useful in solvent systems where traditional aldehydes may pose challenges due to their reactivity or toxicity. The trimethylbutyl group enhances its compatibility with non-polar solvents while maintaining sufficient solubility for polar substrates. This balance has made it a preferred choice for certain chemical reactions requiring mild conditions and high selectivity.

As regulatory landscapes evolve to encourage innovation while ensuring safety, compounds like 4-Hydroxy-2,2,3-trimethylbutanal benefit from streamlined pathways for commercialization. Manufacturers are increasingly leveraging computational modeling and high-throughput screening to identify promising derivatives quickly. This approach accelerates the development pipeline without compromising on quality or compliance standards.

Future directions for research on 4-Hydroxy-2,2,3-trimethylbutanal include exploring its role in material science applications beyond traditional chemical synthesis. For instance, its structural motifs could inspire novel polymers or coatings with enhanced durability and functionality. Additionally， interdisciplinary collaborations between chemists，biologists，and engineers may unlock unforeseen uses that transcend current expectations。

In conclusion,4-Hydroxy-2，2，3-trimethylbutanal (CAS No．1934540-26-7) stands out as a versatile and promising compound with wide-ranging applications across multiple industries．Its unique structural features、reactivity、and potential health benefits make it an invaluable asset for both academic research and industrial development．As scientific understanding advances，the full spectrum of possibilities offered by this molecule will undoubtedly continue to expand，driving innovation across chemistry、pharmaceuticals、and beyond．